1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one
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Description
1-(3-(Isobutylsulfonyl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one is a useful research compound. Its molecular formula is C21H27NO4S and its molecular weight is 389.51. The purity is usually 95%.
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Scientific Research Applications
Azetidinone Structures and Antimitotic Activity
Research has identified various azetidin-2-ones with potential antimitotic properties, which are pivotal in cancer treatment strategies. For example, structures based on the 1-(3,4,5-trimethoxyphenyl)azetidin-2-one core have been explored for their antimitotic activities, highlighting the importance of substituents on lactam positions for biological activity (Twamley, O’Boyle, & Meegan, 2020).
Synthesis and Structural Investigations
The synthesis and X-ray structural investigations of azetidinones, including isomers of 1-(4-methoxyphenyl)-3-phenoxy-4-methylthio-4-methoxyimino-2-azetidinone, have provided insights into their crystalline structures, which are crucial for understanding the compound's interactions at the molecular level (Gluziński, Grochowski, Krajewski, & Pupek, 1991).
Antimicrobial Agents
A series of N/C-4 substituted azetidin-2-ones have been synthesized and evaluated as a new class of antimicrobial agents, showing potent activity against significant pathogens such as Bacillus anthracis, Staphylococcus aureus, and Candida albicans. This research underscores the potential of azetidin-2-one derivatives in developing new antimicrobial treatments (Halve, Bhadauria, & Dubey, 2007).
Antitumor Agents and Tubulin Targeting
Investigations into 3-phenoxy-1,4-diarylazetidin-2-ones have led to the discovery of potent antiproliferative compounds targeting tubulin, a critical protein in cell division. These compounds have shown efficacy in inhibiting the polymerization of tubulin in vitro and disrupting microtubular structures in cancer cells, indicating their potential as antitumor agents (Greene et al., 2016).
Properties
IUPAC Name |
3-(2-methoxynaphthalen-1-yl)-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO4S/c1-15(2)14-27(24,25)17-12-22(13-17)21(23)11-9-19-18-7-5-4-6-16(18)8-10-20(19)26-3/h4-8,10,15,17H,9,11-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXRQPBLRRTWVMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CS(=O)(=O)C1CN(C1)C(=O)CCC2=C(C=CC3=CC=CC=C32)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.